Methyl 4-[(2-fluorophenyl)methoxy]benzoate

• CAS No.: 128982-48-9
• Molecular Formula: C15H13FO3
• Molecular Weight: 260.26 g/mol
• IUPAC Name: methyl 4-[(2-fluorophenyl)methoxy]benzoate
• InChI: InChI=1S/C15H13FO3/c1-18-15(17)11-6-8-13(9-7-11)19-10-12-4-2-3-5-14(12)16/h2-9H,10H2,1H3
• InChI Key: ZCXGTHHYWXKPKT-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)OCC2=CC=CC=C2F

Description

Methyl 4-[(2-fluorophenyl)methoxy]benzoate is a useful research compound. Its molecular formula is C15H13FO3 and its molecular weight is 260.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methylparaben (8.85 g, 58.19 mmol) and K2CO3 (16.1 g, 116.38 mmol) were stirred in acetonitrile (100 mL) for 5 minutes and then 2-fluorobenzyl bromide (10 g, 52.9 mmol) was added. The suspension was heated to 50-55° C. and held for 2 hours. The mixture was then cooled to 20-25° C., filtered, and the filtrate solution concentrated to a thick residue. The residue was then dissolved in CH2Cl2, washed with a 1 M Na2CO3 solution, dried over Na2SO4, and concentrated to a solid. The solid was then stirred vigorously for 1 hour in just enough hexanes to allow for agitation (˜40 mL) and then cooled to 0-5° C. After 15 minutes, the product was isolated by filtration and washed with ˜25 mL of hexanes. After drying under vacuum, 1 was isolated as a white solid (13.1 g, 87% yield).